Cas no 389072-92-8 (2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide)

• Product Name: 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide
• CAS No: 389072-92-8
• MF: C₁₉H₁₆ClN₅O₅S₂
• MW: 493.943840026855
• CID: 5906131
• PubChem ID: 3471500
• Update Time: 2025-08-04

2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide
• 389072-92-8
• SR-01000565939
• SR-01000565939-1
• 2-chloro-N-[5-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-5-nitrobenzamide
• F0509-2632
• 2-chloro-N-[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-5-nitrobenzamide
• ChemDivAM_000516
• HMS627A08
• ChemDiv1_014088
• Oprea1_691577
• AKOS024579245
• 2-chloro-N-(5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-nitrobenzamide

• Inchi： 1S/C19H16ClN5O5S2/c1-2-30-13-6-3-11(4-7-13)21-16(26)10-31-19-24-23-18(32-19)22-17(27)14-9-12(25(28)29)5-8-15(14)20/h3-9H,2,10H2,1H3,(H,21,26)(H,22,23,27)
• InChI Key： POXHHHRSVAFNNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NC1=NN=C(S1)SCC(NC1C=CC(=CC=1)OCC)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 493.0281387g/mol
• Monoisotopic Mass: 493.0281387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 193Ų

Additional information on 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide

Comprehensive Analysis of 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide (CAS No. 389072-92-8)

The compound 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide (CAS No. 389072-92-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 1,3,4-thiadiazole core and a nitrobenzamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "what is the role of thiadiazole derivatives in drug discovery" and "how does nitrobenzamide functionality enhance biological activity."

One of the most intriguing aspects of 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide is its structural versatility. The presence of a sulfanyl linker and an ethoxy phenyl group contributes to its unique physicochemical properties, which are critical for its interactions with biological targets. Researchers often investigate "synthetic routes for thiadiazole-based compounds" and "mechanisms of action for nitrobenzamide derivatives" to unlock its full potential. Recent studies suggest that such compounds may exhibit antimicrobial or anti-inflammatory activities, aligning with the growing demand for new therapeutic agents.

In the context of agrochemical applications, 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide has garnered attention for its potential as a plant protection agent. The thiadiazole ring is known to confer resistance to degradation, making it a valuable scaffold for developing sustainable crop solutions. Queries like "how to optimize thiadiazole derivatives for agricultural use" and "what are the environmental impacts of nitrobenzamide compounds" reflect the broader interest in eco-friendly alternatives. This compound's stability and reactivity profile position it as a candidate for further exploration in this field.

The synthesis of 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide involves multi-step organic reactions, often starting with the formation of the 1,3,4-thiadiazole backbone. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, addressing common questions like "how to characterize complex heterocyclic compounds." Its CAS No. 389072-92-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

From a pharmacological perspective, the nitrobenzamide group in 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide is of particular interest due to its electron-withdrawing properties, which can influence binding affinity to biological targets. Discussions around "structure-activity relationships in nitrobenzamide derivatives" and "strategies for improving drug bioavailability" are highly relevant. Preclinical studies may focus on its pharmacokinetics and toxicity profile to assess its suitability for further development.

In summary, 2-chloro-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-5-nitrobenzamide (CAS No. 389072-92-8) represents a compelling area of research at the intersection of medicinal chemistry and agrochemical science. Its structural complexity and functional diversity make it a valuable subject for investigations into "emerging heterocyclic compounds" and "innovative applications in life sciences." As scientific advancements continue, this compound may play a pivotal role in addressing global challenges in health and agriculture.